Cas no 94803-09-5 ()

94803-09-5 structure
structure
Product Name:
CAS No:94803-09-5
MF:C18H12O6
MW:324.284285545349
CID:6715459
PubChem ID:15013564
Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C18H12O6/c1-23-17(21)12-8-7-11-13(14(12)18(22)24-2)16(20)10-6-4-3-5-9(10)15(11)19/h3-8H,1-2H3
    • InChI Key: KRQFODLIGZJQFB-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2=CC=C(C(=O)OC)C(C(=O)OC)=C21)=O

Computed Properties

  • Exact Mass: 324.06338810g/mol
  • Monoisotopic Mass: 324.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 568
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 86.7Ų
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